1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine

• IUPAC Name: (2-fluorophenyl)-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H18FN3O/c1-19-9-8-15(18-19)12-6-10-20(11-7-12)16(21)13-4-2-3-5-14(13)17/h2-5,8-9,12H,6-7,10-11H2,1H3
• InChI Key: MKBBVSBCTHWEMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C16H18FN3O
• Molecular Weight: 287.33 g/mol

Description

1-(2-Fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine (FBMP) is a novel compound with various applications in scientific research. It is a synthetic small molecule with a unique structure that has the potential to be used in a wide range of experiments. This compound has been studied extensively in recent years due to its potential applications in drug design and development, as well as its biochemical and physiological effects.

Scientific Research Applications

1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine has a wide range of applications in scientific research. It has been used in drug design and development, as well as in biochemical and physiological studies. It has also been used in studies of enzyme inhibition, receptor binding, and drug metabolism. 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine has also been used in studies of molecular recognition and molecular docking. Additionally, it has been used in studies of protein-protein interactions and in the development of new drugs.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine is not fully understood. However, it is believed that the compound has a direct effect on the activity of enzymes and receptors. It is believed that the compound binds to enzymes and receptors and modulates their activity. Additionally, it is believed that the compound may act as an agonist or antagonist at various receptors.
Biochemical and Physiological Effects
1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. It has also been shown to bind to various receptors, including opioid, serotonin, and dopamine receptors. Additionally, 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine has been shown to modulate the activity of various ion channels.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine has several advantages for use in lab experiments. It is a synthetic small molecule with a unique structure that has the potential to be used in a wide range of experiments. Additionally, it is relatively inexpensive and easy to synthesize. However, there are also some limitations to using 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine in lab experiments. It is not always easy to obtain pure 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine, and it can be difficult to accurately measure its concentration. Additionally, 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine can be toxic in high concentrations.

Future Directions

There are numerous potential future directions for research on 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine. One potential direction is to further investigate the biochemical and physiological effects of the compound. This could include studies of its effects on enzymes, receptors, and ion channels. Additionally, further research could be conducted on the synthesis of 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine and the optimization of its production. Furthermore, research could be conducted on the use of 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine in drug design and development. Finally, research could be conducted on the potential therapeutic applications of 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine.

Synthesis Methods

1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine can be synthesized through a variety of methods, including the Knoevenagel condensation reaction, the Biginelli reaction, and the Ugi four-component reaction. The Knoevenagel condensation reaction is a simple and efficient method for the synthesis of 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine. It involves the reaction of benzaldehyde, an aldehyde, with 2-fluorobenzoyl chloride in the presence of a base such as potassium carbonate. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, an acid, and an ethyl carbamate. This reaction yields 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine as a major product. The Ugi four-component reaction is a multicomponent reaction that involves the reaction of an aldehyde, an isocyanate, an amine, and an acid. This reaction yields 1-(2-fluorobenzoyl)-4-(1-methyl-1H-pyrazol-3-yl)piperidine as a major product.